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Compound of Interest

Compound Name: Carboxy Gliclazide-d4

Cat. No.: B584913 Get Quote

Essential Safety and Handling Guide for
Carboxy Gliclazide-d4
For researchers, scientists, and professionals in drug development, ensuring safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for the handling and disposal of Carboxy Gliclazide-d4, a deuterated

metabolite of Gliclazide.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for Carboxy Gliclazide-d4 is not readily available,

the SDS for the closely related compound, Gliclazide-d4, provides critical safety information.

The hazards identified for Gliclazide-d4 are likely to be very similar for its carboxy metabolite.

Potential Hazards:

May be harmful if swallowed.[1][2]

May cause skin irritation.[1][2]

Causes serious eye irritation.[2]
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May cause respiratory irritation.[1][2]

May cause an allergic skin reaction.[1]

May cause allergy or asthma symptoms or breathing difficulties if inhaled.[1]

Suspected of damaging fertility or the unborn child.[2]

Recommended Personal Protective Equipment (PPE):

To mitigate these risks, the following personal protective equipment is essential when handling

Carboxy Gliclazide-d4.
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PPE Category Item Specifications

Eye and Face Protection Safety Goggles

Must be worn to protect from

splashes. Safety glasses with

side shields are not sufficient.

[3]

Face Shield

Recommended in addition to

goggles when there is a

significant risk of splashes.[4]

[5]

Hand Protection Chemotherapy Gloves

Two pairs of powder-free,

disposable gloves that meet

ASTM D6978 standards are

required.[3][5] The outer glove

should be removed and

disposed of in a sealed bag

after each task.[6]

Body Protection Disposable Gown

A disposable, long-sleeved

gown made of a low-

permeability fabric with a solid

front and tight-fitting cuffs is

required.[3][6] Gowns should

be changed every 2-3 hours or

immediately if contaminated.[3]

Respiratory Protection N95 Respirator

A fit-tested N95 or higher-level

respirator is necessary to

protect against airborne

particles.[3] A standard

surgical mask is not sufficient.

[3]

Foot Protection Shoe Covers

Two pairs of shoe covers are

required when handling

hazardous drugs.[3]
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Operational Plan: Handling and Storage
A systematic approach to handling and storage is crucial to maintain a safe laboratory

environment.

Handling Protocol:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Work should be

conducted in a designated area, such as a chemical fume hood or a ventilated enclosure, to

minimize inhalation exposure.[1]

Weighing and Transfer: When weighing or transferring the compound, use techniques that

minimize dust generation.

Spill Management: In case of a spill, immediately alert others in the area. Wearing

appropriate PPE, clean up the spill using absorbent materials. Place all contaminated

materials into a sealed container for proper disposal.[1] Do not allow the product to enter

drains.[1]

Decontamination: After handling, thoroughly wash hands and any exposed skin.[1][7]

Decontaminate all surfaces and equipment used.

Storage:

Store Carboxy Gliclazide-d4 in a tightly closed container in a dry and well-ventilated place.

[1]

The recommended long-term storage temperature is -20°C.[1][8]

Disposal Plan
Proper disposal of Carboxy Gliclazide-d4 and any contaminated materials is critical to prevent

environmental contamination and accidental exposure.

Disposal Protocol:

Waste Segregation: All disposable PPE (gloves, gowns, shoe covers), contaminated lab

supplies (e.g., pipette tips, wipes), and residual Carboxy Gliclazide-d4 should be collected
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in a designated, clearly labeled hazardous waste container.

Containerization: The hazardous waste container must be a sealable, leak-proof container.

For outer gloves, it is recommended to place them in a "zipper"-closure plastic bag before

final disposal.[6]

Waste Disposal: Dispose of the hazardous waste through an approved chemical waste

disposal service, following all local, state, and federal regulations.

Experimental Workflow
The following diagram illustrates the standard workflow for safely handling Carboxy
Gliclazide-d4 in a laboratory setting.
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Workflow for Handling Carboxy Gliclazide-d4
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Caption: Safe handling workflow for Carboxy Gliclazide-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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